Cas no 103324-11-4 (Ethyl Bicyclo[4.1.0]hepta-2,4-diene-7-carboxylate)

• Product name: Ethyl Bicyclo[4.1.0]hepta-2,4-diene-7-carboxylate
• CAS No: 103324-11-4
• MF: C₁₀H₁₂O₂
• MW: 164.20108
• CID: 1136705
• PubChem ID: 71332962

Ethyl Bicyclo[4.1.0]hepta-2,4-diene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl Bicyclo[4.1.0]hepta-2,4-diene-7-carboxylate
• ethyl 2,4-norcaradiene-7-carboxylate
• DTXSID20761308
• 103324-11-4

• Inchi： InChI=1S/C10H12O2/c1-2-12-10(11)9-7-5-3-4-6-8(7)9/h3-9H,2H2,1H3
• InChI Key： NUVCRNFERWWSQN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C2C1C=CC=C2

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3